Cas no 1267056-00-7 (3-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1267056-00-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5966085
• PubChem ID: 82158624
• Update Time: 2024-01-16

3-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1851809
• 1267056-00-7

• Inchi： 1S/C14H18O2/c1-8-5-6-9(2)10(7-8)11-12(13(15)16)14(11,3)4/h5-7,11-12H,1-4H3,(H,15,16)
• InChI Key： CHLPOZXJQWPQLS-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=C(C)C=CC=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes